N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-4-(3-piperidin-1-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C24H26N4O2/c1-18-5-7-19(8-6-18)17-27-23(29)20-9-11-21(12-10-20)30-24-22(25-13-14-26-24)28-15-3-2-4-16-28/h5-14H,2-4,15-17H2,1H3,(H,27,29)
• InChI Key: VJIJCJQMCJRFMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCCCC4
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide, also known as MPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPB is a small molecule that can be synthesized in the laboratory, and its unique structure makes it a promising candidate for use in drug discovery, biochemistry, and other areas of research.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is not yet fully understood, but it is believed to act on certain receptors in the brain and nervous system. Specifically, N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, inflammation, and neuroprotection.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide has been found to have a number of biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to have neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is its unique structure, which makes it a promising candidate for drug discovery and other areas of research. However, the synthesis of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is a complex process that requires specialized equipment and expertise in organic chemistry. Additionally, the mechanism of action of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is not yet fully understood, which could make it difficult to develop effective treatments based on this compound.

Future Directions

There are many potential future directions for research on N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide. One area of interest is the development of new drugs based on the structure of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide and its potential applications in the treatment of various diseases. Other potential areas of research include the development of new synthetic methods for N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide and the study of its interactions with other molecules in the body.
In conclusion, N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is a promising compound with many potential applications in drug discovery, biochemistry, and other areas of research. While there are still many unanswered questions about the mechanism of action of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide, its unique structure and properties make it a valuable tool for scientists working in a variety of fields.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide involves several steps, starting with the reaction of 4-methylbenzylamine with 4-fluorobenzoyl chloride to form an intermediate product. This intermediate is then reacted with 3-(piperidin-1-yl)pyrazin-2-amine to yield the final product, N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide. The synthesis of N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide has been extensively studied for its potential applications in drug discovery and biochemistry. It has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the treatment of various neurological disorders. Additionally, N-(4-methylbenzyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide has been found to have anti-inflammatory properties, which could make it useful in the treatment of conditions such as arthritis and other inflammatory diseases.